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Introduction
2-Methoxyhexane, an ether with the chemical formula C7H16O, presents a subject of interest

in various chemical research and development sectors. Its molecular structure, consisting of a

methoxy group attached to the second carbon of a hexane chain, gives rise to specific physical

properties that dictate its behavior and potential applications. Ethers are characterized by an

oxygen atom bonded to two alkyl or aryl groups.[1] The presence of the electronegative oxygen

atom introduces a degree of polarity, influencing properties such as boiling point and solubility.

[2][3] Unlike alcohols, ethers lack a hydroxyl group, which means they cannot act as hydrogen

bond donors, a key factor determining their physical characteristics.[1][4] This guide provides a

detailed overview of the known and predicted physical properties of 2-Methoxyhexane,

outlines standard experimental protocols for their determination, and explores the relationship

between its molecular structure and its physical behavior.

Core Physical Properties of 2-Methoxyhexane
Quantitative data for 2-Methoxyhexane is primarily based on computational models due to a

lack of extensive experimental studies. The following table summarizes these properties.
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Physical Property Value Source

Molecular Weight 116.20 g/mol PubChem[5]

Boiling Point N/A LookChem[6]

Melting Point N/A LookChem[6]

Density N/A LookChem[6]

Refractive Index N/A LookChem[6]

Solubility Sparingly soluble in water GeeksforGeeks[3]

XLogP3 2.3 PubChem[5]

Topological Polar Surface Area 9.2 Å² PubChem[5]

Note: "N/A" indicates that experimental data is not readily available in the cited sources. The

solubility is inferred from the general properties of ethers of similar molecular weight. For

comparison, the isomer 1-methoxyhexane has a boiling point of 126.05°C and a melting point

of -82.27°C.[7]

Experimental Protocols for Determination of
Physical Properties
While specific experimental data for 2-Methoxyhexane is sparse, the following are detailed,

standard methodologies for determining the key physical properties of a liquid compound like

2-Methoxyhexane.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[8]

Methodology: Distillation

A common method for determining the boiling point of a volatile liquid is through distillation.[2]
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Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

Procedure:

The liquid sample (a few milliliters) is placed in the distillation flask along with boiling chips

to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.

The flask is gently heated.

As the liquid boils, the vapor rises, surrounds the thermometer bulb, and then passes into

the condenser.

The temperature is recorded when it becomes constant. This stable temperature is the

boiling point of the liquid.

Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is typically measured in g/mL

or g/cm³.

Methodology: Pycnometer Method

A pycnometer is a flask with a specific, accurately known volume, used for precise density

measurements.

Apparatus: A pycnometer, an analytical balance, and a temperature-controlled water bath.

Procedure:

The empty, clean, and dry pycnometer is weighed accurately.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is carefully wiped from the outside.
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The filled pycnometer is weighed again.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

The measurement should be performed at a constant, recorded temperature as density is

temperature-dependent.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

Methodology: Abbe Refractometer

An Abbe refractometer is a common instrument for measuring the refractive index of liquids.

Apparatus: An Abbe refractometer, a light source (often built-in), and a constant temperature

water circulator.

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water).

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed and the light source is switched on.

The user looks through the eyepiece and adjusts the controls until the boundary line

between the light and dark fields is sharp and centered in the crosshairs.

The refractive index is read directly from the instrument's scale.
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The temperature should be controlled and recorded as the refractive index is temperature-

dependent.

Structure-Property Relationships
The physical properties of 2-Methoxyhexane are a direct consequence of its molecular

structure. The diagram below illustrates these relationships.

Molecular Structure of 2-Methoxyhexane

Physical Properties

CH3-O-CH(CH3)-(CH2)3-CH3

Boiling Point

Weak dipole-dipole interactions due to C-O-C bond.
No hydrogen bonding between molecules leads to a lower boiling point than corresponding alcohols.

Melting Point

Molecular symmetry and packing efficiency in the solid state.

Density

Mass and volume of the molecule.

Solubility

The polar ether group can act as a hydrogen bond acceptor, allowing for some solubility in polar solvents like water.
The nonpolar hexyl chain leads to solubility in nonpolar organic solvents.

Refractive Index

Interaction of light with the electron clouds of the atoms in the molecule.

Click to download full resolution via product page

Caption: Relationship between 2-Methoxyhexane's structure and its physical properties.

The bent C-O-C linkage in ethers results in a net dipole moment, leading to dipole-dipole

interactions between molecules.[3] However, the absence of a hydroxyl group prevents

hydrogen bonding between ether molecules, which is why ethers generally have lower boiling

points than alcohols of similar molecular weight.[4][9] The oxygen atom in 2-Methoxyhexane
can act as a hydrogen bond acceptor, allowing for some solubility in protic solvents like water.

[3][9] The long, nonpolar hexyl chain, however, dominates the molecule's character, making it

more soluble in nonpolar organic solvents.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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